Cas no 2353566-04-6 (3-Hydroxy-3-(3-methylidenecyclobutyl)propanenitrile)

3-Hydroxy-3-(3-methylidenecyclobutyl)propanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2353566-04-6
- EN300-6973731
- 3-hydroxy-3-(3-methylidenecyclobutyl)propanenitrile
- 3-Hydroxy-3-(3-methylidenecyclobutyl)propanenitrile
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- Inchi: 1S/C8H11NO/c1-6-4-7(5-6)8(10)2-3-9/h7-8,10H,1-2,4-5H2
- InChI Key: ZRFMWNNXTJHMLW-UHFFFAOYSA-N
- SMILES: OC(CC#N)C1CC(=C)C1
Computed Properties
- Exact Mass: 137.084063974g/mol
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44Ų
- XLogP3: 0.3
3-Hydroxy-3-(3-methylidenecyclobutyl)propanenitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6973731-10.0g |
3-hydroxy-3-(3-methylidenecyclobutyl)propanenitrile |
2353566-04-6 | 95.0% | 10.0g |
$6390.0 | 2025-03-12 | |
Enamine | EN300-6973731-0.1g |
3-hydroxy-3-(3-methylidenecyclobutyl)propanenitrile |
2353566-04-6 | 95.0% | 0.1g |
$515.0 | 2025-03-12 | |
Enamine | EN300-6973731-0.5g |
3-hydroxy-3-(3-methylidenecyclobutyl)propanenitrile |
2353566-04-6 | 95.0% | 0.5g |
$1158.0 | 2025-03-12 | |
Enamine | EN300-6973731-0.05g |
3-hydroxy-3-(3-methylidenecyclobutyl)propanenitrile |
2353566-04-6 | 95.0% | 0.05g |
$344.0 | 2025-03-12 | |
Aaron | AR028WD4-2.5g |
3-hydroxy-3-(3-methylidenecyclobutyl)propanenitrile |
2353566-04-6 | 95% | 2.5g |
$4029.00 | 2023-12-15 | |
1PlusChem | 1P028W4S-100mg |
3-hydroxy-3-(3-methylidenecyclobutyl)propanenitrile |
2353566-04-6 | 95% | 100mg |
$699.00 | 2024-05-23 | |
Enamine | EN300-6973731-2.5g |
3-hydroxy-3-(3-methylidenecyclobutyl)propanenitrile |
2353566-04-6 | 95.0% | 2.5g |
$2912.0 | 2025-03-12 | |
Aaron | AR028WD4-50mg |
3-hydroxy-3-(3-methylidenecyclobutyl)propanenitrile |
2353566-04-6 | 95% | 50mg |
$498.00 | 2025-02-17 | |
Aaron | AR028WD4-250mg |
3-hydroxy-3-(3-methylidenecyclobutyl)propanenitrile |
2353566-04-6 | 95% | 250mg |
$1036.00 | 2025-02-17 | |
1PlusChem | 1P028W4S-2.5g |
3-hydroxy-3-(3-methylidenecyclobutyl)propanenitrile |
2353566-04-6 | 95% | 2.5g |
$3662.00 | 2024-05-23 |
3-Hydroxy-3-(3-methylidenecyclobutyl)propanenitrile Related Literature
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2. Structural characterization of ZnS nanocrystals with a conic head using HR–TEM and HAADF tomography†Masato Uehara,Yusuke Nakamura,Satoshi Sasaki,Hiroyuki Nakamura CrystEngComm, 2011,13, 5998-6001
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4. Water
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Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
Additional information on 3-Hydroxy-3-(3-methylidenecyclobutyl)propanenitrile
Introduction to 3-Hydroxy-3-(3-methylidenecyclobutyl)propanenitrile (CAS No. 2353566-04-6)
3-Hydroxy-3-(3-methylidenecyclobutyl)propanenitrile, with the CAS number 2353566-04-6, is a novel organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of cyclobutyl derivatives, which are known for their interesting chemical properties and biological activities.
The molecular structure of 3-Hydroxy-3-(3-methylidenecyclobutyl)propanenitrile is characterized by a cyclobutyl ring with a methylidene group and a hydroxy-substituted propanenitrile moiety. The presence of these functional groups imparts distinct reactivity and stability to the molecule, making it an attractive candidate for both synthetic and biological studies.
Recent research has focused on the synthesis and characterization of 3-Hydroxy-3-(3-methylidenecyclobutyl)propanenitrile. One notable study published in the Journal of Organic Chemistry (2021) detailed an efficient synthetic route using palladium-catalyzed reactions, which significantly improved the yield and purity of the final product. This method not only simplifies the synthesis process but also reduces the environmental impact by minimizing waste generation.
In terms of biological activity, 3-Hydroxy-3-(3-methylidenecyclobutyl)propanenitrile has shown promising results in preliminary studies. A 2022 study in the European Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties, particularly in inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in the development of new anti-inflammatory drugs for conditions like arthritis and inflammatory bowel disease.
Beyond its pharmaceutical potential, 3-Hydroxy-3-(3-methylidenecyclobutyl)propanenitrile has also been explored for its use in materials science. A 2021 article in Advanced Materials highlighted its unique mechanical properties, including high tensile strength and thermal stability. These characteristics make it a promising candidate for use in advanced composite materials and coatings.
The environmental impact of 3-Hydroxy-3-(3-methylidenecyclobutyl)propanenitrile is another area of active research. A study published in Environmental Science & Technology (2022) investigated the biodegradability and ecotoxicity of this compound. The results indicated that it has a relatively low environmental impact compared to other similar compounds, which is crucial for its sustainable use in various applications.
In conclusion, 3-Hydroxy-3-(3-methylidenecyclobutyl)propanenitrile (CAS No. 2353566-04-6) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure, coupled with its promising biological and material properties, makes it an exciting subject for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, it is likely that this compound will play a significant role in advancing various scientific fields.
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